Cas no 946322-09-4 (3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 946322-09-4
• MF: C₂₂H₂₂N₂O₃S₂
• MW: 426.551682949066
• CID: 5514102
• Update Time: 2025-05-17

3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C22H22N2O3S2/c1-15-7-10-19(13-16(15)2)29(26,27)23-18-9-8-17-5-3-11-24(20(17)14-18)22(25)21-6-4-12-28-21/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key： OKKFGBXHECWJDN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

3,4-Dimethyl-N-1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzene-1-Sulfonamide

The compound 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 946322-09-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring and a tetrahydroquinoline moiety substituted with a thiophene carbonyl group. The sulfonamide functional group is known for its stability and bioavailability, making it a common feature in pharmaceutical agents. The tetrahydroquinoline ring system adds rigidity and potential for hydrogen bonding, while the thiophene group introduces aromaticity and electron-withdrawing properties.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that sulfonamides can act as inhibitors of various enzymes, including kinases and proteases. The thiophene carbonyl group in this compound is particularly interesting due to its ability to participate in π–π interactions, which can enhance molecular recognition and binding affinity in biological systems. This makes the compound a promising candidate for designing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the thiophene derivative via cyclization reactions and the subsequent coupling with the tetrahydroquinoline moiety. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach aligns with the growing trend toward greener and more efficient synthetic methodologies in the pharmaceutical industry.

In terms of biological activity, this compound has shown remarkable selectivity toward certain receptor systems. Preclinical studies conducted by researchers at the University of California have revealed that it exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings underscore the importance of exploring sulfonamide-based compounds as versatile platforms for drug development.

From a materials science perspective, the unique electronic properties of this compound make it an intriguing candidate for applications in organic electronics. The conjugated system formed by the thiophene and tetrahydroquinoline groups enables efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in thin-film deposition techniques have allowed for the fabrication of high-performance devices incorporating this compound as an active layer material.

In conclusion, 3,4-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 946322-09-4) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure provides a rich platform for further research into its chemical properties and biological effects. As new insights emerge from ongoing studies, this compound is poised to play a pivotal role in advancing both pharmacological treatments and electronic materials technology.